Cas no 6154-51-4 (3-methylbutan-2-yl methylphosphonofluoridate)

• Product Name: 3-methylbutan-2-yl methylphosphonofluoridate
• CAS No: 6154-51-4
• MF: C₆H₁₄FO₂P
• MW: 168.146326541901
• CID: 1627652
• PubChem ID: 567217
• Update Time: 2025-04-21

3-methylbutan-2-yl methylphosphonofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-methylbutan-2-yl methylphosphonofluoridate
• 1,2-Dimethylpropyl methylphosphonofluoridate
• 1,2-Dimethylpropyl methylphosphonofluoridoate
• Phosphonofluoridic acid, methyl-, 1,2-dimethylpropyl ester
• 2-[fluoro(methyl)phosphoryl]oxy-3-methylbutane
• 1,2-Dimethylpropyl methylphosphonofluoridoate #
• 3-Methyl-2-butyl methylphosphonofluoridate
• 6154-51-4
• DTXSID20977109

• Inchi： 1S/C6H14FO2P/c1-5(2)6(3)9-10(4,7)8/h5-6H,1-4H3
• InChI Key： RFAGRLGIBLCCNU-UHFFFAOYSA-N
• SMILES： P(C)(=O)(OC(C)C(C)C)F

Computed Properties

• Exact Mass: 168.07162
• Monoisotopic Mass: 168.071544
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.023
• Boiling Point: 185.8°C at 760 mmHg
• Flash Point: 66.2°C
• Refractive Index: 1.385
• PSA: 26.3
• LogP: 2.83990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid esters